Cas no 437982-68-8 (2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid)
2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid
- 2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid
-
- MDL: MFCD05975067
2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-255160-0.05g |
2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid |
437982-68-8 | 95% | 0.05g |
$600.0 | 2024-06-19 | |
| Enamine | EN300-255160-0.1g |
2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid |
437982-68-8 | 95% | 0.1g |
$628.0 | 2024-06-19 | |
| Enamine | EN300-255160-0.25g |
2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid |
437982-68-8 | 95% | 0.25g |
$657.0 | 2024-06-19 | |
| Enamine | EN300-255160-0.5g |
2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid |
437982-68-8 | 95% | 0.5g |
$685.0 | 2024-06-19 | |
| Enamine | EN300-255160-1.0g |
2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid |
437982-68-8 | 95% | 1.0g |
$714.0 | 2024-06-19 | |
| Enamine | EN300-255160-2.5g |
2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid |
437982-68-8 | 95% | 2.5g |
$1399.0 | 2024-06-19 | |
| Enamine | EN300-255160-5.0g |
2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid |
437982-68-8 | 95% | 5.0g |
$2070.0 | 2024-06-19 | |
| Enamine | EN300-255160-10.0g |
2-(4-{[(tert-butoxy)carbonyl]amino}phenyl)propanoic acid |
437982-68-8 | 95% | 10.0g |
$3069.0 | 2024-06-19 | |
| abcr | AB580050-500 mg |
2-{4-[(t-Butoxycarbonyl)amino]phenyl}propanoic acid; . |
437982-68-8 | 500MG |
€647.00 | 2023-03-01 | ||
| abcr | AB580050-1 g |
2-{4-[(t-Butoxycarbonyl)amino]phenyl}propanoic acid; . |
437982-68-8 | 1g |
€1,256.00 | 2023-03-01 |
2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
Additional information on 2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid
Introduction to 2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid (CAS No. 437982-68-8)
2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 437982-68-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of amino acid derivatives, characterized by its intricate structural framework, which includes a phenyl ring substituted with an amino group and a tert-butoxy carbonyl moiety, linked to a propanoic acid backbone. The presence of these functional groups imparts unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.
The structure of 2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid is meticulously designed to facilitate its role as a building block in drug development. The tert-butoxy carbonyl group (Boc group) serves as a protective group for the amino function, ensuring stability during synthetic procedures while allowing for selective modifications at other positions. This protective feature is particularly useful in multi-step syntheses where regioselectivity is paramount. Additionally, the phenyl ring enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.
Recent advancements in medicinal chemistry have highlighted the importance of amino acid derivatives in the design of novel therapeutic agents. 2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid has been explored as a precursor in the synthesis of protease inhibitors, which are widely used in the treatment of viral infections and cancer. The amino group and the carboxylic acid moiety provide reactive sites for further functionalization, enabling the creation of peptidomimetics and other pharmacophores. These modifications can fine-tune the binding affinity and selectivity of the resulting compounds against target enzymes.
In clinical research, 2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid has been investigated for its potential role in modulating inflammatory pathways. Studies have demonstrated that derivatives of this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that mediate inflammation and pain. By targeting COX-2, these derivatives offer a promising approach for developing anti-inflammatory drugs with improved efficacy and reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).
The synthesis of 2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid involves a series of well-established organic reactions, including condensation, protection-deprotection strategies, and purification techniques. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the high purity and structural integrity of the final product. These analytical methods are essential for meeting pharmaceutical-grade standards and guaranteeing reproducibility in subsequent synthetic steps.
One notable application of 2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically inhibit aberrant kinase activity, researchers aim to develop targeted therapies that minimize systemic toxicity. The phenyl ring and amino group in 2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid provide multiple sites for covalent or non-covalent interactions with kinase active sites, making it an attractive scaffold for drug design.
The versatility of 2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid extends beyond its use as an intermediate in drug synthesis. It has also been employed in materials science, where its structural features contribute to the development of functional polymers and coatings. These materials exhibit enhanced mechanical strength, thermal stability, and chemical resistance, making them suitable for industrial applications.
Future research directions may explore novel derivatives of 2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid that exhibit improved pharmacokinetic properties or enhanced binding affinity to biological targets. Advances in computational chemistry and molecular modeling will likely play a pivotal role in predicting the behavior of these derivatives before they are synthesized experimentally. This approach will accelerate the discovery process and reduce the time required to bring new therapeutics to market.
In summary, 2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid (CAS No. 437982-68-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an invaluable tool for synthesizing bioactive molecules, while its stability and reactivity allow for diverse modifications. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will remain at the forefront of innovation in chemistry and medicine.
437982-68-8 (2-(4-{(tert-butoxy)carbonylamino}phenyl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)